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Compound of Interest

Compound Name: 4-Pentylphenol

Cat. No.: B079272

An In-Depth Technical Guide to 4-Pentylphenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Pentylphenol (also known as 4-
n-pentylphenol), a significant organic compound with applications ranging from liquid crystal
manufacturing to its role as a chemical intermediate in the pharmaceutical industry. This
document details its chemical identity, physicochemical properties, synthesis, and biological
activity, with a focus on its endocrine-disrupting capabilities.

Core Data and Molecular Structure

4-Pentylphenol is an organic compound characterized by a phenol ring substituted with a
pentyl group at the para (4) position.[1]

CAS Number: 14938-35-3[2]
Molecular Formula: C11H160[2]

Molecular Structure:

Physicochemical Properties

The following tables summarize the key physicochemical properties of 4-Pentylphenol.
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Identifier Value

IUPAC Name 4-pentylphenol

Synonyms 4-n-Pentylphenol, p-Pentylphenol, 4-Amylphenol
Molecular Weight 164.24 g/mol

EC Number 239-015-4

PubChem CID 26975

InChl Key ZNPSUQQXTRRSBM-UHFFFAOYSA-N
SMILES CCcCcCcCcC1=CCc=C(C=C1)0

Property Value

Physical State

Solid or colorless to pale yellow liquid

Melting Point 22-25 °C
Boiling Point 250-342 °C
Density 0.960 g/mL at 20 °C

Water Solubility

Limited

Soluble in organic solvents like ethanol and

Solubility )

diethyl ether
logP (Octanol/Water Partition Coefficient) 3.7-3.9
pKa ~10.4

Experimental Protocols

Synthesis of 4-Pentylphenol

The synthesis of 4-Pentylphenol is typically achieved through a two-step process involving a

Friedel-Crafts acylation followed by a reduction of the resulting ketone.

Workflow for the Synthesis of 4-Pentylphenol
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Plasma Sample

Spike with 4-Pentylphenol-d5
(Internal Standard)

Liquid-Liquid Extraction

'

Evaporation of Solvent

G'-Hydroxyvalerophenona (Reconstitution in Mobile Phase)

Wolff-Kishner Reduction

Gentanoyl Chloride)

Friedel-Crafts Acylation / Fries Rearrangement

LC-MS/MS Analysis

4-Pentylphenol Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079272?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

